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Compound of Interest

Compound Name: 1H-Indazole-5,6-diamine

Cat. No.: B7776526

A Note on Chemical Identity: The provided CAS number 7404-68-4 corresponds to 1H-
indazole-5,6-diamine.[1][2][3] However, the scope and requirements of this guide, aimed at
researchers in drug development and materials science, strongly suggest that the intended
subject is Indium(lll) acetylacetonate, a compound with extensive applications in these fields.
This guide will therefore focus on Indium(lll) acetylacetonate, which has the CAS number
14405-45-9.[4]

Introduction to Indium(lll) Acetylacetonate

Indium(lll) acetylacetonate, with the chemical formula In(CsH702)s, is an indium coordination
complex formed with acetylacetone ligands.[5] Also known as In(acac)s or Indium(lll) 2,4-
pentanedionate, it is a white to light yellow, crystalline powder. Its thermal stability and volatility
make it a valuable precursor in various deposition techniques. The acetylacetonate anion acts
as a bidentate ligand, bonding to the indium cation through both oxygen atoms to form a stable
chelate ring.[6] This structure contributes to its solubility in organic solvents and its utility in
organic synthesis and materials science.[6]

Physicochemical and Spectroscopic Properties

A comprehensive understanding of the physicochemical properties of In(acac)s is crucial for its
application in research and development.
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Property Value References
CAS Number 14405-45-9
Molecular Formula C15H21InO6 [5]
Molecular Weight 412.14 g/mol
White to light yellow
Appearance _ [7]
powder/solid
Melting Point 187-189 °C
Boiling Point 260-280 °C [8]
Density 1.41-1.52 g/cm?3 [518]
Soluble in benzene, methanol,
Solubility and chloroform. Insoluble in [8]

water.

Structural Information:
Caption: Octahedral coordination of Indium(lll) with acetylacetonate ligands.

Synthesis and Manufacturing
Laboratory-Scale Synthesis

A common laboratory preparation involves the reaction of an indium salt with acetylacetone in
the presence of a base. A historical method involves reacting an aqueous solution of indium
nitrate with an excess of acetylacetone and ammonia.[9] A more contemporary approach is
detailed below.

Protocol for the Synthesis of Indium(lll) Acetylacetonate:
o Reactant Preparation: Dissolve indium(lIl) chloride (InCls) in an appropriate aqueous solvent.

o Chelating Agent Addition: Add acetylacetone to the solution.
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e pH Adjustment: Gradually add a base, such as sodium hydroxide or sodium carbonate
solution, while stirring. This deprotonates the acetylacetone, allowing it to coordinate with the
indium ion. A precipitate of In(acac)s will begin to form.[9]

« |solation: The precipitate is then collected by filtration.

 Purification: The crude product is purified by extraction with a suitable organic solvent like
benzene. The organic solution is washed with water until neutral.[9]

e Final Product: Evaporation of the solvent yields the purified, solid In(acac)s.[9] Yields for this
type of synthesis are reported to be high, often exceeding 80-90%.[9]

Industrial Manufacturing

On an industrial scale, synthesis may be optimized for cost-effectiveness and scalability. This
can include electrolytic methods. One such method involves placing an indium metal electrode
in an electrolytic solution of acetylacetone and methanol with tetraethylammonium perchlorate,
applying a voltage to produce the compound.[8]

Applications in Research and Industry

In(acac)s is a versatile compound with significant applications in materials science and
catalysis.

Precursor for Thin-Film Deposition

Due to its volatility and thermal stability, In(acac)s is a key precursor in chemical vapor
deposition (CVD) and atomic layer deposition (ALD) techniques.[5][10]

e Indium Tin Oxide (ITO): In(acac)s is used to synthesize indium tin oxide nanocrystals and
thin films.[5][11] These films are transparent and conductive, making them essential
components in solar cells, flat-panel displays, and other optoelectronic devices.[5]

o Copper Indium Gallium Selenide (CIGS): It serves as a precursor in the non-vacuum
synthesis of CIGS ink, which is used to create thin-film solar cells.[12] The hot injection
method or ALCVD with hydrogen sulfide are common techniques.[5]
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 Indium Oxide (In203): It is also used as a precursor for the synthesis of indium oxide, a wide-
bandgap semiconductor.[11]
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Caption: A generalized workflow for thin-film deposition using In(acac)s.

Catalysis

In(acac)s acts as a catalyst in various organic reactions. For instance, it has been used in the
synthesis of oxindole derivatives.[11] Its utility as a catalyst is often enhanced when supported
on materials like silica gel, which can improve efficiency and recyclability.

Gas Sensing

Metal acetylacetonates, including In(acac)s, exhibit high sensitivity to oxidizing gases.[11] This
property makes them suitable for use in the fabrication of gas sensors.[11]

Safety and Handling

In(acac)s is a hazardous substance and requires careful handling.
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Hazard Class GHS Codes Precautionary Statements

- P261, P270, P280,
Acute Toxicity (Oral, Dermal,

_ H302, H312, H332 P301+P312, P302+P352,

Inhalation)

P304+P340

P264, P280, P302+P352,
Skin and Eye Irritation H315, H319

P305+P351+P338
Specific Target Organ Toxicity H335 P261, P271, P304+P340
Carcinogenicity H351 P201, P280, P308+P313

Personal Protective Equipment (PPE):

o Respiratory Protection: Use a dust mask (e.g., N95) or a respirator.
o Eye Protection: Wear safety glasses or goggles.

e Hand Protection: Use chemical-resistant gloves.

First Aid Measures:

Inhalation: Move the person to fresh air.[13]

Skin Contact: Wash off with soap and plenty of water.[13]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[13]

Ingestion: Rinse mouth with water and consult a physician.[13]
Storage and Disposal:

Store in a cool, dry, and well-ventilated area.[8] Keep the container tightly closed. Dispose of
the chemical in accordance with local, state, and federal regulations.

Analytical Methods

The purity and identity of In(acac)s can be confirmed through various analytical techniques:
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« Titration: Complexometric titration can be used to determine the indium content, providing an
assay of the purity.[7]

» Melting Point Analysis: A sharp melting point range (187-189 °C) is indicative of high purity.

e Spectroscopic Methods: Techniques such as Nuclear Magnetic Resonance (NMR) and
Infrared (IR) spectroscopy can be used to confirm the structure of the acetylacetonate
ligands and their coordination to the indium center.

Conclusion

Indium(lIl) acetylacetonate is a compound of significant interest to researchers in materials
science, chemistry, and drug development. Its role as a precursor for advanced materials like
ITO and CIGS highlights its importance in the electronics and renewable energy sectors. While
it presents handling hazards that necessitate proper safety protocols, its versatile applications
in thin-film deposition and catalysis make it an invaluable tool for innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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